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Introduction
Cedirogant (ABBV-157) is an orally active, potent, and selective inverse agonist of the Retinoic

Acid Receptor-related Orphan Receptor gamma t (RORγt).[1] RORγt is a ligand-activated

nuclear transcription factor that serves as the master regulator of T helper 17 (Th17) cell

differentiation. Th17 cells are a subset of T cells that produce pro-inflammatory cytokines, most

notably Interleukin-17A (IL-17A).[2][3] The IL-23/IL-17 signaling pathway is a critical driver in

the pathogenesis of several autoimmune and inflammatory diseases, including psoriasis.[2][4]

By acting as an inverse agonist, Cedirogant binds to RORγt and represses its transcriptional

activity, leading to a reduction in IL-17A production and subsequent dampening of the

inflammatory cascade.[2]

These application notes provide detailed protocols for key cell-based assays to characterize

the in vitro pharmacological activity of Cedirogant and other RORγt inverse agonists. The

described assays are essential for determining compound potency, mechanism of action, and

selectivity.

RORγt Signaling Pathway
The diagram below illustrates the central role of RORγt in Th17 cells and the mechanism of

action for an inverse agonist like Cedirogant.
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Seed HEK293T cells
in 96-well plates

Co-transfect with:
1. RORγt expression vector

2. RORE-luciferase reporter vector
3. Renilla control vector

Incubate for 24 hours

Add serial dilutions
of Cedirogant

Incubate for 18-24 hours

Lyse cells and transfer
lysate to opaque plate

Measure Firefly and Renilla
luciferase activity

Normalize Firefly to Renilla.
Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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